Cas no 39841-83-3 (1-(8-iodo-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine methanesulfonate (1:2))

• Product Name: 1-(8-iodo-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine methanesulfonate (1:2)
• CAS No: 39841-83-3
• MF: C₂₁H₂₉IN₂O₆S₃
• MW: 628.564234495163
• CID: 1511296
• PubChem ID: 217884
• Update Time: 2025-04-21

1-(8-iodo-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine methanesulfonate (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-(8-iodo-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine methanesulfonate (1:2)
• 1-(3-iodo-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)-4-methylpiperazine,methanesulfonic acid
• 39841-83-3
• 8-Iodo-10-(4-methylpiperazino)-10,11-dihydrodibenzo(b,f)thiepin dimethanesulfonate hemihydrate
• DTXSID50960403
• Piperazine, 1-(10,11-dihydro-8-iododibenzo(b,f)thiepin-10-yl)-4-methyl-, methanesulfonate, hydrate (2:4:1)
• Methanesulfonic acid--1-(8-iodo-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine (2/1)

• Inchi： 1S/C19H21IN2S.2CH4O3S/c1-21-8-10-22(11-9-21)17-12-14-4-2-3-5-18(14)23-19-7-6-15(20)13-16(17)19;2*1-5(2,3)4/h2-7,13,17H,8-12H2,1H3;2*1H3,(H,2,3,4)
• InChI Key： LBUWCNXXTLOZSM-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C(CC1C=CC=CC=1S2)N1CCN(C)CC1.S(C)(=O)(=O)O.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 628.02297
• Monoisotopic Mass: 628.02325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 491
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157Ų

Experimental Properties

• PSA: 115.22